(5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone

• IUPAC Name: (5-chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C16H17ClN2O2/c17-14-6-5-13(15-12(14)4-1-7-18-15)16(21)19-8-2-3-11(9-19)10-20/h1,4-7,11,20H,2-3,8-10H2
• InChI Key: DOGCVLYXMYSTPO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=C3C(=C(C=C2)Cl)C=CC=N3)CO
• Molecular Formula: C16H17ClN2O2
• Molecular Weight: 304.77 g/mol

Description

(5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone, also known as CQMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various research fields. CQMP is a derivative of quinoline, a heterocyclic compound that is widely used in the synthesis of various drugs and natural products. In

Mechanism of Action

The mechanism of action of (5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in biological systems. In particular, (5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage and ultimately cell death. (5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone has also been shown to inhibit the activity of dihydrofolate reductase, an enzyme that is involved in the synthesis of DNA and RNA. Inhibition of this enzyme leads to the depletion of folate cofactors and ultimately cell death.
Biochemical and Physiological Effects
(5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone has been shown to exhibit a range of biochemical and physiological effects in various cell lines and animal models. In particular, (5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone has been shown to induce apoptosis, or programmed cell death, in cancer cells. This effect is believed to be mediated through the inhibition of topoisomerase II and other enzymes involved in DNA replication and repair. (5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone has also been shown to inhibit the growth of Plasmodium falciparum, the parasite responsible for malaria, by interfering with the synthesis of DNA and RNA. In addition, (5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone has been shown to inhibit the replication of various viruses, including hepatitis C virus and human immunodeficiency virus (HIV).

Advantages and Limitations for Lab Experiments

(5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and is stable under standard laboratory conditions. (5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone also exhibits potent antitumor, antimalarial, and antiviral activities, making it a useful tool for investigating these biological processes. However, there are also some limitations to the use of (5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone in lab experiments. For example, (5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone can be toxic to cells at high concentrations, and its mechanism of action is not fully understood. In addition, (5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone may exhibit off-target effects on other enzymes and receptors, which could complicate interpretation of experimental results.

Future Directions

There are several future directions for research on (5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone. One area of interest is the development of novel quinoline derivatives based on the structure of (5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone, with improved pharmacological properties. Another area of interest is the investigation of the mechanism of action of (5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone, and its interactions with biological targets such as enzymes and receptors. In addition, (5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone could be investigated as a potential drug candidate for the treatment of various diseases, including cancer, malaria, and viral infections. Finally, the development of new methods for the synthesis of (5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone and related compounds could facilitate further research in this area.

Synthesis Methods

The synthesis of (5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone involves the reaction of 5-chloro-8-hydroxyquinoline with 3-(hydroxymethyl)piperidine in the presence of a base such as potassium carbonate. The reaction proceeds through nucleophilic substitution of the hydroxyl group of the quinoline with the piperidine, followed by elimination of water to form the final product, (5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone. The yield of this reaction is typically around 50-60%, and the purity of the product can be improved by recrystallization.

Scientific Research Applications

(5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone has been shown to have potential applications in various research fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, (5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone can be used as a starting material for the synthesis of novel quinoline derivatives with improved pharmacological properties. In biochemistry, (5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone can be used as a tool to study the interactions between quinoline derivatives and biological targets such as enzymes and receptors. In pharmacology, (5-Chloroquinolin-8-yl)-[3-(hydroxymethyl)piperidin-1-yl]methanone has been shown to exhibit antitumor, antimalarial, and antiviral activities, and is being investigated as a potential drug candidate for these indications.